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7-[(3S)-3-Aminopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide 7-[(3S)-3-Aminopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
Brand Name: Vulcanchem
CAS No.: 143112-50-9
VCID: VC21164620
InChI: InChI=1S/C12H17N5O3S/c1-16(2)21(18,19)10-4-3-9(11-12(10)15-20-14-11)17-6-5-8(13)7-17/h3-4,8H,5-7,13H2,1-2H3/t8-/m0/s1
SMILES: CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CCC(C3)N
Molecular Formula: C12H17N5O3S
Molecular Weight: 311.36 g/mol

7-[(3S)-3-Aminopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide

CAS No.: 143112-50-9

Cat. No.: VC21164620

Molecular Formula: C12H17N5O3S

Molecular Weight: 311.36 g/mol

* For research use only. Not for human or veterinary use.

7-[(3S)-3-Aminopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide - 143112-50-9

Specification

CAS No. 143112-50-9
Molecular Formula C12H17N5O3S
Molecular Weight 311.36 g/mol
IUPAC Name 7-[(3S)-3-aminopyrrolidin-1-yl]-N,N-dimethyl-2,1,3-benzoxadiazole-4-sulfonamide
Standard InChI InChI=1S/C12H17N5O3S/c1-16(2)21(18,19)10-4-3-9(11-12(10)15-20-14-11)17-6-5-8(13)7-17/h3-4,8H,5-7,13H2,1-2H3/t8-/m0/s1
Standard InChI Key SZJGHUNJZRXXCA-QMMMGPOBSA-N
Isomeric SMILES CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CC[C@@H](C3)N
SMILES CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CCC(C3)N
Canonical SMILES CN(C)S(=O)(=O)C1=CC=C(C2=NON=C12)N3CCC(C3)N

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